Cas no 1195901-07-5 (Thiazole, 2-bromo-5-(trimethylsilyl)-)

• Product Name: Thiazole, 2-bromo-5-(trimethylsilyl)-
• CAS No: 1195901-07-5
• MF: C₆H₁₀BrNSSi
• MW: 236.204800128937
• CID: 5753484
• Update Time: 2025-06-08

Thiazole, 2-bromo-5-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-bromo-5-(trimethylsilyl)-

• Inchi： 1S/C6H10BrNSSi/c1-10(2,3)5-4-8-6(7)9-5/h4H,1-3H3
• InChI Key： BIPTXSGJQFYARB-UHFFFAOYSA-N
• SMILES： S1C([Si](C)(C)C)=CN=C1Br

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 237.8±13.0 °C(Predicted)
• pka: 1.08±0.10(Predicted)

Additional information on Thiazole, 2-bromo-5-(trimethylsilyl)-

Recent Advances in Thiazole, 2-bromo-5-(trimethylsilyl)- (CAS: 1195901-07-5) Research: A Comprehensive Review

Thiazole derivatives have long been recognized for their significant role in medicinal chemistry and drug discovery. Among these, Thiazole, 2-bromo-5-(trimethylsilyl)- (CAS: 1195901-07-5) has recently emerged as a compound of interest due to its unique chemical properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of Thiazole, 2-bromo-5-(trimethylsilyl)-, particularly in the construction of complex heterocyclic systems. The presence of both bromo and trimethylsilyl groups on the thiazole ring provides multiple reactive sites for further functionalization, making it a valuable intermediate in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, preliminary in vitro studies have revealed promising antimicrobial properties of derivatives containing the 1195901-07-5 scaffold. Research conducted at the University of Tokyo's Pharmaceutical Sciences department (2024) identified several analogs with potent activity against drug-resistant bacterial strains, including MRSA. The electron-withdrawing effects of the bromo and trimethylsilyl groups appear to enhance the compound's ability to penetrate bacterial cell walls, suggesting a potential mechanism for its antimicrobial action.

The pharmacokinetic profile of Thiazole, 2-bromo-5-(trimethylsilyl)- derivatives has been the subject of recent investigation. A 2024 study in Drug Metabolism and Disposition reported improved metabolic stability compared to simpler thiazole analogs, attributed to the protective effect of the trimethylsilyl group against oxidative metabolism. This finding is particularly significant for drug development, as it suggests enhanced bioavailability for potential therapeutic agents derived from this scaffold.

From a safety perspective, toxicological evaluations of 1195901-07-5 and its derivatives have shown generally favorable profiles in animal models. However, researchers at the European Medicines Agency have noted the need for further investigation into potential organosilicon accumulation effects, given the presence of the trimethylsilyl moiety. Current research is focusing on optimizing the compound's structure to maintain therapeutic efficacy while minimizing any potential long-term toxicity concerns.

Looking forward, the unique properties of Thiazole, 2-bromo-5-(trimethylsilyl)- position it as a promising candidate for multiple therapeutic areas. Ongoing clinical trials are exploring its derivatives as potential treatments for neurodegenerative disorders, leveraging the compound's ability to cross the blood-brain barrier. Additionally, its application in radiopharmaceuticals is being investigated, with early results showing promise in diagnostic imaging applications.

In conclusion, Thiazole, 2-bromo-5-(trimethylsilyl)- (CAS: 1195901-07-5) represents a versatile and pharmacologically interesting scaffold with multiple potential applications in drug discovery. The compound's unique combination of chemical reactivity and biological activity makes it a valuable tool for medicinal chemists, while its favorable pharmacokinetic properties suggest strong potential for clinical translation. As research continues to elucidate its full therapeutic potential, this compound is likely to remain an important focus in pharmaceutical development for years to come.